![molecular formula C6H10O3 B3376780 2-[(2S)-oxolan-2-yl]acetic acid CAS No. 1240504-10-2](/img/structure/B3376780.png)
2-[(2S)-oxolan-2-yl]acetic acid
Overview
Description
2-[(2S)-oxolan-2-yl]acetic acid, also known as (2S)-Tetrahydro-2-furanacetic Acid, (S)-(Tetrahydrofuran-2-yl)acetic Acid, and (S)-2-(Tetrahydrofuran-2-yl)acetic Acid, is a useful research chemical . It is used in the preparation of heteroaryl substituted pyridines for the treatment of cystic fibrosis . The molecular weight is 130.14 and the molecular formula is C6H10O3 .
Molecular Structure Analysis
The molecular structure of 2-[(2S)-oxolan-2-yl]acetic acid consists of a five-membered oxolane ring attached to an acetic acid moiety . The canonical SMILES representation is C1CC(OC1)CC(=O)O .Physical And Chemical Properties Analysis
2-[(2S)-oxolan-2-yl]acetic acid is a colorless, crystal-like solid with a mild odor. It has a molecular weight of 130.14 and a molecular formula of C6H10O3 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Biostimulant in Agriculture
“2-[(2S)-oxolan-2-yl]acetic acid”, also known as acetic acid, has been proposed as a biostimulant under drought stress for major crops such as maize, cassava, and mung bean . It has been observed that a low dose (<50 mM) of acetic acid can induce drought tolerance and avoidance across a diverse range of plant species .
Inhibition of Root Growth
The concentration of the membrane permeable undissociated form of acetic acid selectively inhibits maize root growth . This inhibition of root growth is pH-dependent, with low pH exacerbating and high pH mitigating this inhibition .
Impact on Seedling Water Use
Acetic acid has been found to impact seedling water use and growth under deficit irrigation . For instance, 29 millimolar total acetic acid reduced transpiration, compared to lower and higher concentrations .
Oxidative Fermentation
Acetic acid bacteria (AAB) can incompletely oxidize various carbohydrates, alcohols, and related compounds to yield industrial products such as acetic acid, gluconic acid, galactonic acid, 2-keto-L-gulonic acid, dihydroxyacetone, miglitol, etc . This process is termed as AAB oxidative fermentation (AOF) .
Production of Acetic Acid from Ethanol
The oxidation of ethanol to acetic acid is a typical AOF process, which is divided into two steps . This process is carried out by the AAB genus Acetobacter .
Pharmaceutical Testing
“2-[(2S)-oxolan-2-yl]acetic acid” is used as a reference standard for pharmaceutical testing . High-quality reference standards are crucial for obtaining accurate results in pharmaceutical testing .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that compounds with a pyrrolidine ring, such as 2-[(2s)-oxolan-2-yl]acetic acid, are often used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
It’s known that acetic acid, a related compound, acts as an antimicrobial agent used to treat susceptible infections of the external auditory canal . It’s a product of the oxidation of ethanol and of the destructive distillation of wood .
Biochemical Pathways
It’s known that acetogens, which are anaerobic gram-positive bacteria, have a characteristic biochemical pathway of co2 reduction to acetyl-coa, termed the reductive acetyl-coa pathway or the wood‒ljungdahl pathway . This is the only pathway of CO2 fixation coupled to energy storage .
Pharmacokinetics
It’s known that the pharmacokinetics of many drugs is best described by the ladme model, which describes the liberation, absorption, distribution, metabolism, and elimination of a drug .
Result of Action
It’s known that ozonolysis, a type of weak oxidative cleavage, cleaves alkenes (double bonds) into either ketones, aldehydes or carboxylic acid using ozone .
properties
IUPAC Name |
2-[(2S)-oxolan-2-yl]acetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c7-6(8)4-5-2-1-3-9-5/h5H,1-4H2,(H,7,8)/t5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEDVQOXHVRVPIX-YFKPBYRVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](OC1)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2S)-oxolan-2-yl]acetic acid | |
CAS RN |
1240504-10-2 | |
Record name | 2-[(2S)-oxolan-2-yl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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